N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-3,5-dimethylisoxazole-4-sulfonamide

• IUPAC Name: 3,5-dimethyl-N-[2-(triazol-2-yl)ethyl]-1,2-oxazole-4-sulfonamide
• InChI: InChI=1S/C9H13N5O3S/c1-7-9(8(2)17-13-7)18(15,16)12-5-6-14-10-3-4-11-14/h3-4,12H,5-6H2,1-2H3
• InChI Key: PUXAFIDGUMSMGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)NCCN2N=CC=N2
• Molecular Formula: C9H13N5O3S
• Molecular Weight: 271.30 g/mol

Description

N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-3,5-dimethylisoxazole-4-sulfonamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is commonly referred to as TAK-659 and is known for its potential therapeutic applications in various diseases.

Scientific Research Applications

Antibacterial and Antifungal Properties

A number of studies have synthesized and characterized various sulfonamide and triazole derivatives, observing notable antibacterial and antifungal activities. Noteworthy compounds such as 4-bromo-N-(2-(1-(4-bromophenyl)-1H-1,2,3-triazol-4-yl)propan-2-yl)benzenesulfonamide and 4-bromo-N-(2-(1-(naphthalen-1-yl)-1H-1,2,3-triazol-4-yl)propan-2-yl)benzenesulfonamide exhibited significant antibacterial activity against bacterial strains like Staphylococcus aureus and Bacillus subtilis (Kaushik et al., 2020), (Yadav & Kaushik, 2022).

Anticancer Properties

Certain derivatives containing the sulfonyl group linked with 1,2,3-triazole, such as 2-(phenylsulfonyl)-2H-1,2,3-triazole, have been synthesized and evaluated for their anticancer activities. These compounds demonstrated moderate activity against various cancer cell lines, indicating potential in drug development for cancer treatment (Salinas-Torres et al., 2022).

Structural and Chemical Synthesis

The compound's derivatives have been used in various synthesis processes, indicating their versatility in chemical synthesis. This includes the generation of novel sulfonamide derivatives of 5-substituted-3-methylisoxazole, showcasing the chemical utility and potential applications in developing new materials or therapeutic agents (Filimonov et al., 2006).

Antinociceptive and Anti-Inflammatory Properties

Research has indicated that certain triazole derivatives exhibit significant anti-nociceptive and anti-inflammatory activities, suggesting potential therapeutic applications for pain management and inflammation treatment. For example, compounds like 5-(2-(1H-benzo[d][1,2,3]triazo-1-yl)ethyl)-1H-tetrazol-1-yl)(4-aminophenyl)methanone and 5-(2-(1H-benzo[d][1,2,3]triazo-1-yl)ethyl)-1H-tetrazol-1-yl)(2-hydroxyphenyl)methanone demonstrated remarkable anti-nociceptive activity, making them subjects of interest for further pharmaceutical research (Rajasekaran & Rajagopal, 2009).

Mechanism of Action

Target of Action

The compound contains a 1,2,3-triazole ring, which is a versatile heterocycle in medicinal chemistry and is found in many pharmaceuticals . .

Biochemical Pathways

The compound’s effect on biochemical pathways would depend on its specific target of action. As mentioned, 1,2,3-triazoles can interact with various enzymes and receptors, potentially affecting multiple pathways .